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For Researchers, Scientists, and Drug Development Professionals

Abstract
Saponarin, a flavone glycoside found predominantly in young barley leaves and other plant

sources, has garnered significant scientific interest for its diverse pharmacological properties.

This technical guide provides an in-depth overview of the chemical structure, physicochemical

properties, and biological activities of saponarin. Detailed experimental protocols for key

assays are provided to facilitate further research and development. Furthermore, this document

includes visualizations of pertinent biological pathways and experimental workflows to enhance

understanding of its mechanism of action.

Chemical Structure and Identification
Saponarin is chemically known as apigenin-6-C-glucosyl-7-O-glucoside. It is a di-glycosyl

flavone, meaning it has two glucose molecules attached to a flavone backbone.[1][2]

Table 1: Chemical Identifiers for Saponarin
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Identifier Value Source

IUPAC Name

5-hydroxy-2-(4-

hydroxyphenyl)-6-

[(2S,3R,4R,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]-7-

[(2S,3R,4R,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxychromen-4-one

[3][4]

Molecular Formula C27H30O15 [3][5]

Canonical SMILES

C1=CC(=CC=C1C2=CC(=O)C

3=C(C(=C(C=C3O2)OC4C(C(

C(C(O4)CO)O)O)O)C5C(C(C(

C(O5)CO)O)O)O)O)O

[4]

CAS Number 20310-89-8 [3][5]

Physicochemical Properties
Saponarin is a yellow powder with specific physical and chemical characteristics that are

crucial for its handling, formulation, and biological activity.[6]

Table 2: Physicochemical Properties of Saponarin
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Property Value Source

Molecular Weight 594.52 g/mol [3][6]

Melting Point 228°C (decomposition) [7][8]

Boiling Point (Predicted) 919.5 ± 65.0 °C [7]

Density (Predicted) 1.723 ± 0.06 g/cm³ [7]

Solubility
Sparingly soluble in methanol

and water. Soluble in DMSO.
[7][9][10]

XLogP3 -1.6 [5]

Biological Activities and Signaling Pathways
Saponarin exhibits a range of biological activities, with its anti-inflammatory and antioxidant

properties being the most extensively studied.[1][11] It has been shown to modulate key

signaling pathways involved in inflammation and cellular stress responses.

Anti-inflammatory Effects
Saponarin has demonstrated significant anti-inflammatory effects in various in vitro models.

[12] It can inhibit the production of pro-inflammatory mediators such as nitric oxide (NO), tumor

necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and cyclooxygenase-2 (COX-2) in

lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[13][14]

The anti-inflammatory action of saponarin is mediated, in part, through the inhibition of the

Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling

pathways.[11][15] Specifically, saponarin has been shown to inhibit the phosphorylation of

extracellular signal-regulated kinase (ERK) and p38 MAPK in RAW 264.7 cells.[12][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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